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Compound of Interest

Compound Name: Piperidine-1-sulfonyl Chloride

CAS No.: 35856-62-3

Cat. No.: B1589436

Get Quote

Executive Summary
Piperidine-1-sulfonyl chloride is a pivotal chemical intermediate, valued for its role as a

versatile building block in organic synthesis, particularly within the pharmaceutical and

agrochemical sectors. Its sulfonyl chloride moiety provides a highly reactive site for the

construction of sulfonamides, a functional group present in a vast array of biologically active

compounds. This guide offers a comprehensive overview of Piperidine-1-sulfonyl chloride,

detailing its fundamental molecular and physical properties, established synthesis protocols,

key applications, and essential safety and handling procedures to support its effective and safe

utilization in a research and development setting.

Core Molecular and Physicochemical Properties
A thorough understanding of a reagent's properties is the foundation of its successful

application in synthesis. Piperidine-1-sulfonyl chloride is a liquid at room temperature

characterized by a distinct set of physical and chemical identifiers.[1]
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The empirical formula for Piperidine-1-sulfonyl chloride is C₅H₁₀ClNO₂S.[2][3] This

composition gives it a molecular weight of approximately 183.66 g/mol .[2][3][4]

Chemical Structure
The molecule consists of a saturated six-membered piperidine ring where the nitrogen atom is

bonded to a sulfonyl chloride (-SO₂Cl) group. This structure is the source of its utility, combining

a stable heterocyclic scaffold with a highly reactive functional group.

Caption: 2D Structure of Piperidine-1-sulfonyl chloride.

Key Physicochemical Data
The quantitative properties of Piperidine-1-sulfonyl chloride are crucial for experimental

design, including reaction setup, purification, and storage.

Property Value Source(s)

IUPAC Name piperidine-1-sulfonyl chloride [PubChem][2]

CAS Number 35856-62-3
[Sigma-Aldrich, PubChem][2]

[3]

Molecular Formula C₅H₁₀ClNO₂S [PubChem, Guidechem][2][5]

Molecular Weight 183.66 g/mol
[PubChem, Sigma-Aldrich][2]

[3]

Appearance Liquid [Sigma-Aldrich][1]

Density 1.308 g/mL at 25 °C [Sigma-Aldrich][1]

Boiling Point 274.2±7.0 °C at 760 mmHg [Chemsrc][6]

Refractive Index n20/D 1.494 [Sigma-Aldrich][1]

SMILES C1CCN(CC1)S(=O)(=O)Cl [PubChem][2]
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The synthesis of Piperidine-1-sulfonyl chloride is typically achieved through a straightforward

but carefully controlled reaction between piperidine and sulfuryl chloride.[7] This process is

fundamental for laboratories that require this reagent and prefer to synthesize it in-house.

Standard Synthesis Protocol
The reaction involves the nucleophilic attack of the piperidine nitrogen on the sulfur atom of

sulfuryl chloride. The use of excess piperidine is a key experimental choice; one equivalent

acts as the nucleophile, while the second equivalent acts as a base to neutralize the

hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Workflow: Synthesis of Piperidine-1-sulfonyl Chloride
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Start: Prepare Reagents

Piperidine (2 eq.)
Sulfuryl Chloride (1 eq.)

Dichloromethane (Solvent)

Combine reagents at -20°C
Stir at 0°C for 2 hours

Dropwise addition of piperidine

Aqueous Workup:
1. Partition between DCM and H₂O

2. Wash with 1N HCl, then brine

Dry organic layer over
anhydrous MgSO₄

Filter and concentrate
under reduced pressure

Purify by vacuum distillation
(1 mmHg, 105°C)

Product:
Piperidine-1-sulfonyl chloride

Click to download full resolution via product page

Caption: General workflow for laboratory-scale synthesis.
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Detailed Step-by-Step Methodology:[4]

Preparation: A solution of sulfuryl chloride (1 equivalent) in dichloromethane is cooled to

-20°C in a reaction vessel equipped with a dropping funnel and a magnetic stirrer.

Reaction: Piperidine (2 equivalents) is added dropwise to the cooled sulfuryl chloride

solution, ensuring the temperature is maintained. The causality behind the low temperature

is to control the exothermicity of the reaction and prevent unwanted side reactions.

Maturation: After the addition is complete, the reaction mixture is allowed to warm to 0°C and

is stirred for 2 hours to ensure the reaction goes to completion.

Quenching & Extraction: The mixture is partitioned between dichloromethane and water. The

organic layer is separated and washed sequentially with 1N HCl (to remove excess

piperidine) and brine.

Drying and Concentration: The isolated organic layer is dried over an anhydrous drying

agent like magnesium sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude residue is purified via vacuum distillation (e.g., at 1 mm Hg, 105°C) to

yield the pure Piperidine-1-sulfonyl chloride.[4] Purity can be confirmed by NMR

spectroscopy and comparison with reference spectra.

Applications in Research and Drug Development
The primary utility of Piperidine-1-sulfonyl chloride lies in its ability to serve as a precursor

for N-piperidinosulfonamides. The piperidine moiety is a highly prevalent scaffold in medicinal

chemistry, found in over 100 commercially available drugs.[8] Its incorporation can impart

favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

Sulfonamide Synthesis
The reaction of Piperidine-1-sulfonyl chloride with a primary or secondary amine is the most

common application. This reaction, typically conducted in the presence of a non-nucleophilic

base (e.g., triethylamine or pyridine), readily forms a stable sulfonamide bond.

Reaction Scheme: General Sulfonamide Formation
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Reactants

Product

Piperidine-1-sulfonyl chloride + Primary/Secondary Amine (R-NH₂ or R₂NH)

Base (e.g., Et₃N)
Solvent (e.g., DCM)

N-Substituted Piperidine-1-sulfonamide

Click to download full resolution via product page

Caption: Synthesis of sulfonamides from the title reagent.

Significance in Medicinal Chemistry
The sulfonamide functional group is a cornerstone in drug design, known for a wide spectrum

of biological activities including antibacterial, anti-inflammatory, and anti-tumoral effects.[9] By

combining the sulfonyl chloride functionality with the privileged piperidine scaffold, this reagent

provides a direct route to novel chemical entities.[10] The piperidine ring system is valued for

its three-dimensional structure, which can lead to enhanced interactions with biological targets

compared to flat aromatic systems.[8] Researchers have utilized this building block to create

diverse libraries of sulfonamide derivatives for screening against various diseases.[9]

Safety, Handling, and Storage
As a reactive chemical, proper handling of Piperidine-1-sulfonyl chloride is paramount to

ensure laboratory safety.

Hazards: The compound is classified as corrosive and causes severe skin burns and eye

damage.[2][11] Inhalation may cause irritation to the respiratory tract.[12][13]
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Personal Protective Equipment (PPE): Always handle this chemical inside a chemical fume

hood.[6] Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face

shield, and a lab coat.[6][12]

First Aid:

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes and remove contaminated clothing.[12][14][15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[14][15]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[14][15]

In all cases of exposure, seek immediate medical attention.[11][15]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13] The

material is moisture-sensitive, and containers should be carefully resealed after use.[5][13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[6][14]
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piperidine-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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